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Compound of Interest

Compound Name: Timonacic-d4

Cat. No.: B15545458 Get Quote

Timonacic-d4: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Timonacic-d4, a deuterated form of

Timonacic (also known as Thiazolidine-4-carboxylic acid). This document consolidates

information on its commercial availability, physicochemical properties, and key applications in

research, with a focus on its use as an internal standard in bioanalytical methods. Detailed

experimental protocols and proposed signaling pathways based on the activities of its non-

deuterated counterpart are also presented.

Commercial Availability and Suppliers
Timonacic-d4 is available from several commercial suppliers specializing in reference

standards and isotopically labeled compounds. Researchers can procure this compound from

the following vendors, typically in milligram quantities. It is advisable to request a Certificate of

Analysis from the supplier to obtain batch-specific data.
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Supplier Available Quantities Contact Information

LGC Standards 1 mg, 5 mg, 10 mg[1][2] Website: --INVALID-LINK--

MedchemExpress Inquire for details[3] Website: --INVALID-LINK--

Clearsynth Inquire for details[4] Website: --INVALID-LINK--

Simson Pharma Limited Inquire for details[5] Website: --INVALID-LINK--

Anant Pharmaceuticals Pvt.

Ltd.
Inquire for details[6] Website: --INVALID-LINK--

AbMole BioScience Inquire for details[7] Website: --INVALID-LINK--

Physicochemical and Product Data
The following table summarizes the key physicochemical properties of Timonacic-d4. This

information is crucial for study design, including the preparation of stock solutions and the

development of analytical methods.
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Property Value Source

Chemical Name
Timonacic-d4; (R)-thiazolidine-

4-carboxylic acid-d4
[3]

Synonyms

Thioproline-d4, 4-

Thiazolidinecarboxylic Acid-d4,

1,3-Thiazolane-4-carboxylic

Acid-d4

[1][2]

CAS Number 444-27-9 (Unlabeled) [4]

Molecular Formula C₄H₃D₄NO₂S [3]

Molecular Weight 137.19 g/mol [3]

Appearance Solid powder [8]

Purity
>98% (typical, refer to

Certificate of Analysis)
[8]

Storage

Short term (days to weeks): 0 -

4 °C; Long term (months to

years): -20 °C

[8]

Solubility Soluble in DMSO [8]

Experimental Protocols
Timonacic-d4 is primarily utilized as an internal standard in quantitative bioanalysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS) to ensure the accuracy and precision

of the analytical method.[9][10] The following is a representative protocol for the quantification

of Timonacic in a biological matrix, such as plasma, using Timonacic-d4 as an internal

standard.

Quantification of Timonacic in Plasma using LC-MS/MS
with Timonacic-d4 Internal Standard
Objective: To determine the concentration of Timonacic in plasma samples.

Materials:
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Timonacic analytical standard

Timonacic-d4 (internal standard)

Human plasma (or other relevant biological matrix)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Microcentrifuge tubes

Vortex mixer

Centrifuge

HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer

Procedure:

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of Timonacic in DMSO.

Prepare a 1 mg/mL stock solution of Timonacic-d4 in DMSO.

Preparation of Calibration Standards and Quality Control (QC) Samples:

Serially dilute the Timonacic stock solution with a 50:50 mixture of ACN and water to

prepare working solutions for calibration standards.

Spike blank plasma with the working solutions to create calibration standards at

concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL.

Prepare QC samples at low, medium, and high concentrations in a similar manner.

Sample Preparation (Protein Precipitation):
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To 100 µL of plasma sample (calibration standard, QC, or unknown sample), add 10 µL of

the Timonacic-d4 internal standard working solution (e.g., at 100 ng/mL).

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4 °C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis:

Liquid Chromatography:

Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to ensure separation from matrix components and co-

elution of Timonacic and Timonacic-d4.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometry (Triple Quadrupole):

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) transitions:

Timonacic: Precursor ion > Product ion (to be determined by infusion and

optimization)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b15545458?utm_src=pdf-body
https://www.benchchem.com/product/b15545458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Timonacic-d4: Precursor ion > Product ion (to be determined by infusion and

optimization)

Optimize cone voltage and collision energy for each transition.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Timonacic to Timonacic-d4
against the nominal concentration of the calibration standards.

Use a linear regression model with a weighting factor (e.g., 1/x²) to fit the data.

Determine the concentration of Timonacic in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Experimental Workflow for LC-MS/MS Bioanalysis
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Caption: Workflow for the quantification of Timonacic in plasma using Timonacic-d4 as an

internal standard.

Proposed Signaling Pathways of Timonacic
The following diagrams illustrate the proposed signaling pathways for the biological activities of

Timonacic, the non-deuterated form of Timonacic-d4. These are based on its known

antioxidant, hepatoprotective, and potential anti-cancer effects.

Antioxidant and Hepatoprotective Mechanism
Timonacic is believed to exert its antioxidant and hepatoprotective effects primarily by acting as

a cysteine prodrug, thereby replenishing intracellular glutathione (GSH) levels.[8] GSH is a

critical endogenous antioxidant that neutralizes reactive oxygen species (ROS) and detoxifies

harmful compounds.

Antioxidant Pathway of Timonacic
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Caption: Proposed antioxidant and hepatoprotective mechanism of Timonacic via glutathione

synthesis.

Potential Anti-Cancer Mechanism: Restoration of
Contact Inhibition
In cancer cells, the loss of contact inhibition is a key feature that allows for uncontrolled

proliferation and migration.[11][12] Timonacic has been suggested to restore contact inhibition,
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potentially through the modulation of cell-cell adhesion and signaling pathways like the Hippo-

YAP pathway.[8][13]

Proposed Restoration of Contact Inhibition by Timonacic
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Caption: Hypothetical pathway for Timonacic-mediated restoration of contact inhibition in

cancer cells.
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Conclusion
Timonacic-d4 is a valuable tool for researchers in drug development and related fields,

primarily serving as a robust internal standard for the accurate quantification of Timonacic in

biological samples. The non-deuterated form, Timonacic, exhibits promising antioxidant,

hepatoprotective, and potential anti-cancer properties, making it a compound of interest for

further investigation. The experimental protocols and proposed signaling pathways provided in

this guide offer a foundation for designing and conducting future studies with Timonacic and its

deuterated analog. It is recommended that researchers consult the primary literature and

supplier-specific documentation for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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